Cas no 17834-29-6 (Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl-)

• Product Name: Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl-
• CAS No: 17834-29-6
• MF: C₂₂H₃₄NO₂
• MW: 344.510866641998
• CID: 122585
• PubChem ID: 4613
• Update Time: 2025-04-18

Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidinium,1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl-
• Piperidinium, 1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methyl- (8CI)
• oxapium
• 17834-29-6
• SCHEMBL24857
• DTXSID3048235
• Oxapium ion
• Oxapium cation
• 1-[(2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl]-1-methylpiperidin-1-ium
• IK8HSQ3YBL
• Cyclonium
• UNII-IK8HSQ3YBL
• NCGC00181356-01
• OXAPIUM [WHO-DD]
• CHEMBL1725250
• Piperidinium, 1-((2-cyclohexyl-2-phenyl-1,3-dioxolan-4-yl)methyl)-1-methyl-
• Q27280771

• Inchi： 1S/C22H34NO2/c1-23(15-9-4-10-16-23)17-21-18-24-22(25-21,19-11-5-2-6-12-19)20-13-7-3-8-14-20/h2,5-6,11-12,20-21H,3-4,7-10,13-18H2,1H3/q+1
• InChI Key： AXWZZEWIGNYBGA-UHFFFAOYSA-N
• SMILES： O1C(COC1(C1C=CC=CC=1)C1CCCCC1)C[N+]1(C)CCCCC1

Computed Properties

• Exact Mass: 344.258954327g/mol
• Monoisotopic Mass: 344.258954327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 18.5Ų